Cas no 1784485-44-4 (3-Pyrrolidinecarboxylic acid, 3-(3-fluorophenyl)-)

• Product Name: 3-Pyrrolidinecarboxylic acid, 3-(3-fluorophenyl)-
• CAS No: 1784485-44-4
• MF: C₁₁H₁₂FNO₂
• MW: 209.216886520386
• CID: 5252911
• Update Time: 2025-05-20

3-Pyrrolidinecarboxylic acid, 3-(3-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 3-(3-fluorophenyl)-

• Inchi： 1S/C11H12FNO2/c12-9-3-1-2-8(6-9)11(10(14)15)4-5-13-7-11/h1-3,6,13H,4-5,7H2,(H,14,15)
• InChI Key： KYIYDIYYVSDMBE-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=CC(F)=C2)(C(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-Pyrrolidinecarboxylic acid, 3-(3-fluorophenyl)-

Comprehensive Overview of 3-Pyrrolidinecarboxylic acid, 3-(3-fluorophenyl)- (CAS No. 1784485-44-4)

3-Pyrrolidinecarboxylic acid, 3-(3-fluorophenyl)- (CAS No. 1784485-44-4) is a fluorinated pyrrolidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to as 3-(3-Fluorophenyl)pyrrolidine-3-carboxylic acid, is a versatile intermediate in organic synthesis, particularly in the development of bioactive molecules. Its fluorophenyl moiety and pyrrolidinecarboxylic acid backbone make it a valuable scaffold for drug discovery, aligning with current trends in small molecule therapeutics and precision medicine.

In recent years, the demand for fluorinated compounds like 3-Pyrrolidinecarboxylic acid, 3-(3-fluorophenyl)- has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its potential in central nervous system (CNS) drug development, as fluorinated analogs often exhibit improved blood-brain barrier penetration. This aligns with growing interest in neurodegenerative disease treatments, a hot topic in 2024 due to the aging global population. The compound's carboxylic acid group also allows for further derivatization, making it a key building block in combinatorial chemistry libraries.

The synthesis of CAS 1784485-44-4 typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and asymmetric hydrogenation, which are widely discussed in modern green chemistry forums. Its chiral center at the 3-position of the pyrrolidine ring adds another layer of complexity and utility, as enantiopure forms are often required for targeted drug design. This specificity resonates with the pharmaceutical industry's shift toward enantioselective synthesis, a frequently searched term in AI-driven drug discovery platforms.

From an analytical perspective, 3-(3-Fluorophenyl)pyrrolidine-3-carboxylic acid can be characterized using advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, both critical tools in quality control for API manufacturing. The fluorine atom's distinct NMR signal (¹⁹F NMR) provides a unique fingerprint for compound verification, a feature highly valued in patent applications and regulatory submissions. These aspects are particularly relevant given the increasing focus on data integrity in pharmaceutical documentation.

Beyond pharmaceuticals, 3-Pyrrolidinecarboxylic acid, 3-(3-fluorophenyl)- has potential applications in agrochemicals, where fluorinated compounds are known to enhance pesticidal activity. This connects to current discussions about sustainable agriculture and the need for low-residue crop protection agents. The compound's hydrogen bonding capacity and moderate lipophilicity (calculated LogP ~1.8) make it suitable for optimizing physicochemical properties in lead optimization campaigns.

In the context of computational chemistry, CAS 1784485-44-4 serves as an interesting case study for molecular docking simulations. Its rigid pyrrolidine core and flexible fluorophenyl group allow researchers to explore conformational analysis in receptor binding sites. This ties into the booming field of AI-assisted molecular modeling, where users frequently search for "fluorine in drug design" or "pyrrolidine-based pharmacophores."

Storage and handling of 3-Pyrrolidinecarboxylic acid, 3-(3-fluorophenyl)- require standard laboratory precautions for organic compounds. It should be kept in anhydrous conditions at room temperature, as the carboxylic acid group may undergo hygroscopic degradation over time. These stability considerations are crucial for long-term storage in chemical inventories, a practical concern often raised in laboratory management discussions.

The global market for fluorinated building blocks like 1784485-44-4 is projected to grow at a CAGR of 6.2% (2024-2030), reflecting the compound's importance in medicinal chemistry. Suppliers typically offer it in research quantities (100mg-10g) with >95% purity (HPLC), catering to high-throughput screening needs. This availability supports the trend toward fragment-based drug discovery, another hot topic in pharmaceutical R&D circles.

In summary, 3-Pyrrolidinecarboxylic acid, 3-(3-fluorophenyl)- represents a strategically important compound at the intersection of fluorine chemistry and heterocyclic synthesis. Its applications span from CNS drug candidates to catalysis research, addressing multiple contemporary challenges in life sciences. As the industry continues to prioritize structural diversity and ADME optimization, this compound will likely remain a focus of both academic and industrial research initiatives worldwide.